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The table below summarizes the key quantitative biological activities of Morachalcone A reported in the

literature, which are crucial for understanding its research and development potential [1] [2].

Biological Activity Experimental Model/Assay
Quantitative Result
(IC₅₀/EC₅₀)

Tyrosinase Inhibition In vitro enzymatic assay 0.013 µM [1] [2]

Pancreatic Lipase Inhibition In vitro enzymatic assay 6.2 µM [1] [2]

Anti-inflammatory (NO

Production Inhibition)

RAW264.7 LPS-activated mouse

macrophage cells

16.4 µM [1] [2]

Neuroprotective Effect HT22 hippocampal cells (glutamate-

induced oxidative stress)

EC₅₀: 35.5 ± 2.1 µM [1]

[2]

Standard Protocols for Determining LOD and LOQ

Since direct values for Morachalcone A are unavailable, you can establish them for your analytical method

(e.g., HPLC, UHPLC-MS/MS). The following standard methodologies are widely accepted and

recommended by regulatory bodies [3] [4].
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Method Based on Standard Deviation of the Blank and Slope

This is a common and robust method that requires a calibration curve and multiple blank measurements [3].

Procedure:

Prepare and Run Blanks: Analyze at least 7-10 blank samples (a matrix without the analyte) to
determine the background noise [3].

Build a Calibration Curve: Using standard solutions of known concentrations, create a scatter
plot in Excel and add a linear trendline to obtain the equation y = mx + b, where m is the

slope [3].
Calculate Standard Deviation: Use Excel's STDEV.S function to calculate the standard

deviation (SD) of the responses from the blanks [3].
Apply the Formulas:

LOD = 3.3 × (SD of the blank / Slope of the calibration curve)
LOQ = 10 × (SD of the blank / Slope of the calibration curve) [3]

Method Based on Standard Error of the Regression

This method is useful if you do not have dedicated blank readings, as it uses the error from the entire

calibration curve [3].

Procedure:

Create a Calibration Curve as described above.
Calculate Standard Error: Use Excel's STEYX function to find the standard error of the

regression (Sy/x).
Apply the Formulas:

LOD = 3.3 × (Standard Error of the Regression / Slope)
LOQ = 10 × (Standard Error of the Regression / Slope) [3]

Experimental Verification

After calculating the LOD and LOQ, it is essential to experimentally confirm these values by preparing and

analyzing samples at the calculated concentrations [4].

For LOD: The signal-to-noise (S/N) ratio should be at least 3:1 [4].

For LOQ: The S/N ratio should be at least 10:1, and the method should demonstrate acceptable
precision (e.g., RSD < 20%) and accuracy (e.g., recovery of 75-125%) at that level [4].
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The following diagram illustrates the decision-making workflow for calculating and validating LOD and

LOQ based on your available data and resources.

Start: Determine LOD/LOQ

Do you have multiple
blank sample readings?

Do you have a
calibration curve slope?

 No

Calculate via Standard Deviation
LOD = 3.3 × (SD_blank / Slope)
LOQ = 10 × (SD_blank / Slope)

 Yes

Calculate via Regression Error
LOD = 3.3 × (STEYX / Slope)
LOQ = 10 × (STEYX / Slope)

 Yes

Experimentally Verify Results

 No (Create Curve First)

Check Acceptance Criteria:
LOD: S/N ≥ 3:1

LOQ: S/N ≥ 10:1, RSD ≤ 20%

LOD/LOQ Validated
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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